Enalapril tert-Butyl Ester Enalapril tert-Butyl Ester
Brand Name: Vulcanchem
CAS No.: 108428-39-3
VCID: VC21114398
InChI: InChI=1S/C24H36N2O5/c1-6-30-22(28)19(15-14-18-11-8-7-9-12-18)25-17(2)21(27)26-16-10-13-20(26)23(29)31-24(3,4)5/h7-9,11-12,17,19-20,25H,6,10,13-16H2,1-5H3/t17-,19-,20-/m0/s1
SMILES: CCOC(=O)C(CCC1=CC=CC=C1)NC(C)C(=O)N2CCCC2C(=O)OC(C)(C)C
Molecular Formula: C24H36N2O5
Molecular Weight: 432.6 g/mol

Enalapril tert-Butyl Ester

CAS No.: 108428-39-3

Cat. No.: VC21114398

Molecular Formula: C24H36N2O5

Molecular Weight: 432.6 g/mol

* For research use only. Not for human or veterinary use.

Enalapril tert-Butyl Ester - 108428-39-3

Specification

CAS No. 108428-39-3
Molecular Formula C24H36N2O5
Molecular Weight 432.6 g/mol
IUPAC Name tert-butyl (2S)-1-[(2S)-2-[[(2S)-1-ethoxy-1-oxo-4-phenylbutan-2-yl]amino]propanoyl]pyrrolidine-2-carboxylate
Standard InChI InChI=1S/C24H36N2O5/c1-6-30-22(28)19(15-14-18-11-8-7-9-12-18)25-17(2)21(27)26-16-10-13-20(26)23(29)31-24(3,4)5/h7-9,11-12,17,19-20,25H,6,10,13-16H2,1-5H3/t17-,19-,20-/m0/s1
Standard InChI Key COROOYFPXSPNBH-IHPCNDPISA-N
Isomeric SMILES CCOC(=O)[C@H](CCC1=CC=CC=C1)N[C@@H](C)C(=O)N2CCC[C@H]2C(=O)OC(C)(C)C
SMILES CCOC(=O)C(CCC1=CC=CC=C1)NC(C)C(=O)N2CCCC2C(=O)OC(C)(C)C
Canonical SMILES CCOC(=O)C(CCC1=CC=CC=C1)NC(C)C(=O)N2CCCC2C(=O)OC(C)(C)C

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